Cas no 889660-68-8 (3-Iodoquinolin-6-ol)

• Product Name: 3-Iodoquinolin-6-ol
• CAS No: 889660-68-8
• MF: C₉H₆INO
• MW: 271.054514408112
• MDL: MFCD18414840
• CID: 1088701
• Update Time: 2025-10-30

3-Iodoquinolin-6-ol Chemical and Physical Properties

Names and Identifiers

• 3-Iodoquinolin-6-ol
• 3-iodo-6-hydroxyquinoline
• AK138167
• 3-Iodo-quinolin-6-ol
• 6-Quinolinol, 3-iodo-
• 3-iodo-6-hydroxy-quinoline
• IUMMZPVVIZMBDO-UHFFFAOYSA-N
• FCH1374030
• AX8259716

• MDL： MFCD18414840
• Inchi： 1S/C9H6INO/c10-7-3-6-4-8(12)1-2-9(6)11-5-7/h1-5,12H
• InChI Key： IUMMZPVVIZMBDO-UHFFFAOYSA-N
• SMILES： IC1=CN=C2C=CC(=CC2=C1)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 165
• XLogP3: 2.5
• Topological Polar Surface Area: 33.1

Experimental Properties

• Boiling Point: 393.5±22.0°C at 760 mmHg

3-Iodoquinolin-6-ol Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Keep in dark place,Sealed in dry,2-8°C

Additional information on 3-Iodoquinolin-6-ol

3-Iodoquinolin-6-ol: A Comprehensive Overview

3-Iodoquinolin-6-ol, also known by its CAS number 889660-68-8, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound belongs to the quinoline family, a class of heterocyclic aromatic compounds that have been extensively studied due to their diverse biological activities and applications in drug discovery. The structure of 3-Iodoquinolin-6-ol features an iodine atom at the 3-position and a hydroxyl group at the 6-position, which contributes to its unique chemical properties and reactivity.

The synthesis of 3-Iodoquinolin-6-ol has been explored through various methodologies, including oxidative coupling reactions and nucleophilic aromatic substitution. Recent advancements in catalytic systems have enabled more efficient and selective routes to this compound, making it more accessible for research purposes. Its structure has been leveraged in the development of novel bioactive molecules, particularly in the context of anti-inflammatory and antioxidant agents.

In recent studies, 3-Iodoquinolin-6-ol has demonstrated potential as a lead compound in the design of drugs targeting neurodegenerative diseases. Researchers have highlighted its ability to modulate key enzymes involved in oxidative stress pathways, which are implicated in conditions such as Alzheimer's disease and Parkinson's disease. These findings underscore the importance of further exploring its pharmacokinetic properties and bioavailability.

The chemical stability of 3-Iodoquinolin-6-ol under various conditions has also been a topic of interest. Studies have shown that the compound exhibits good stability in neutral and mildly acidic environments, making it suitable for incorporation into drug delivery systems. However, its susceptibility to degradation under strong oxidizing conditions necessitates careful consideration during formulation development.

In terms of applications, 3-Iodoquinolin-6-ol has found utility in both academic research and industrial settings. Its role as an intermediate in the synthesis of more complex quinoline derivatives has been well-documented, with recent examples including its use in the construction of multi-ring aromatic compounds with potential anticancer activity.

The exploration of 3-Iodoquinolin-6-ol's interaction with biological systems has also revealed promising results in preclinical models. For instance, studies have shown that it exhibits selective cytotoxicity against certain cancer cell lines, suggesting its potential as a chemotherapeutic agent. However, further research is required to fully understand its mechanism of action and to optimize its therapeutic index.

In conclusion, 3-Iodoquinolin-6-ol, with its unique structural features and versatile reactivity, continues to be a focal point in chemical research. Its applications span from fundamental studies on quinoline chemistry to advanced drug discovery efforts. As new insights into its properties emerge, this compound is poised to play an increasingly important role in both academic and industrial settings.